Cas no 2228461-14-9 (4,4-difluoro-3,3-dimethyl-4-phenylbutanoic acid)

• Product Name: 4,4-difluoro-3,3-dimethyl-4-phenylbutanoic acid
• CAS No: 2228461-14-9
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• CID: 6284761
• PubChem ID: 165968052
• Update Time: 2025-06-28

4,4-difluoro-3,3-dimethyl-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3,3-dimethyl-4-phenylbutanoic acid
• 2228461-14-9
• EN300-1861650

• Inchi： 1S/C12H14F2O2/c1-11(2,8-10(15)16)12(13,14)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,15,16)
• InChI Key： UARDAHCAKFFYGC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C(C)(C)CC(=O)O)F

Computed Properties

• Exact Mass: 228.09618601g/mol
• Monoisotopic Mass: 228.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4-difluoro-3,3-dimethyl-4-phenylbutanoic acid

Introduction to 4,4-difluoro-3,3-dimethyl-4-phenylbutanoic acid (CAS No. 2228461-14-9)

4,4-difluoro-3,3-dimethyl-4-phenylbutanoic acid, identified by the chemical compound code CAS No. 2228461-14-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated carboxylic acids, a category known for its broad utility in drug development due to the unique electronic and steric properties imparted by the fluorine atoms. The structural motif of this molecule, featuring a phenyl group and a tert-butyl moiety, combined with the fluorine substitution at the fourth carbon position, makes it a promising candidate for further exploration in synthetic chemistry and biological activity evaluation.

The synthesis of 4,4-difluoro-3,3-dimethyl-4-phenylbutanoic acid involves sophisticated organic transformations that highlight the intersection of fluorine chemistry and complex molecule construction. The presence of two fluorine atoms at the α-position relative to the carboxylic acid functionality introduces significant electronic effects, which can modulate the reactivity and binding affinity of the molecule towards biological targets. This feature is particularly valuable in medicinal chemistry, where subtle modifications in molecular structure can lead to enhanced pharmacological properties.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to improve metabolic stability, binding affinity, and oral bioavailability of drug candidates. The tert-butyl group in 4,4-difluoro-3,3-dimethyl-4-phenylbutanoic acid contributes to steric hindrance around the phenyl ring, which can be strategically employed to enhance selectivity in drug design. Such structural features are often explored in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of CAS No. 2228461-14-9 is its potential application in the synthesis of more complex molecules through further functionalization. For instance, the carboxylic acid group can be used for amide bond formation, while the phenyl ring offers multiple sites for electronic or steric modulation via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are integral to modern drug discovery pipelines, enabling chemists to construct intricate molecular architectures with desired biological properties.

The pharmaceutical industry has shown particular interest in fluorinated carboxylic acids due to their role as key intermediates in several marketed drugs. While 4,4-difluoro-3,3-dimethyl-4-phenylbutanoic acid may not yet be a commercial product itself, its structural features align well with current trends in drug development. Researchers are actively investigating its utility as a building block for next-generation therapeutics aimed at treating conditions ranging from infectious diseases to chronic disorders.

From a computational chemistry perspective, CAS No. 2228461-14-9 presents an interesting case for molecular modeling studies. The incorporation of fluorine atoms into aromatic systems often leads to changes in electronic distribution that can be predicted using quantum mechanical methods. These predictions are crucial for rational drug design, as they provide insights into how modifications at one part of the molecule will influence its overall behavior when interacting with biological targets.

The synthesis and characterization of 4,4-difluoro-3,3-dimethyl-4-phenylbutanoic acid have also contributed to advancements in green chemistry principles. Modern synthetic routes increasingly emphasize atom economy and minimal waste generation—a trend that aligns with sustainable practices in pharmaceutical manufacturing. The development of efficient methodologies for producing this compound not only advances chemical methodology but also supports broader efforts toward environmentally responsible drug production.

In conclusion,CAS No. 2228461-14-9 represents a significant advancement in fluorinated organic chemistry with potential applications across multiple disciplines within pharmaceutical research. Its unique structural features make it an attractive scaffold for further exploration by medicinal chemists seeking novel therapeutic agents capable of addressing unmet medical needs through innovative molecular design strategies.